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Compound of Interest

Compound Name: Triethanolamine acetate

Cat. No.: B077646

This technical guide provides a comprehensive overview of triethanolamine acetate, a
versatile organic compound. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical identity, properties, synthesis, and
applications.

Chemical Identity and Synonyms

Triethanolamine acetate is the salt formed from the neutralization of the weak base
triethanolamine with the weak acid acetic acid.[1] It combines the properties of both parent
molecules, making it a valuable reagent in various chemical and biochemical applications.[1]

The primary Chemical Abstracts Service (CAS) number for triethanolamine acetate is 14806-
72-5.[1][2][3][4] Another associated CAS number is 67924-03-2.[1][4][5]

A comprehensive list of synonyms for triethanolamine acetate includes:

2,2',2"-Nitrilotriethanol acetate[1][4]

Acetic acid, triethanolamine salt[4][6]

Ethanol, 2,2',2"-nitrilotris-, acetate (salt)[3][4]

Triethanolammonium acetate[4]

Trolamine acetate
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 Tris(2-hydroxyethyl)ammonium acetate[4]

e 2-hydroxy-N,N-bis(2-hydroxyethyl)ethanaminium acetate[4][6]

Physicochemical Properties

The quantitative properties of triethanolamine acetate are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)
Molecular Formula CsH19NOs [1112]5]
Molecular Weight 209.24 g/mol [1114]
Appearance Liquid [1]14]

Boiling Point 335.4 °C at 760 mmHg [2][5]

Flash Point 185 °C [2][5]

Density 1.26 g/cm3 at 20°C [2]

Water Solubility

99 g/L at 20°C

[2]

Vapor Pressure

8.38E-06 mmHg at 25°C

[2]

LogP -1.64380 2]

Hydrogen Bond Donor Count 4 [2][5]

CH:);i:[gen Bond Acceptor 5 1]

Rotatable Bond Count 6 [2][5]
tris(2-

IUPAC Name

hydroxyethyl)azanium;acetate

[1]

Synthesis and Experimental Protocols

The most common method for preparing triethanolamine acetate is through a direct acid-base

neutralization reaction.[1]
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Protocol: Synthesis of Triethanolamine Acetate via Neutralization

This protocol describes the laboratory-scale synthesis of triethanolamine acetate by reacting
triethanolamine with acetic acid.

Materials:

o Triethanolamine (TEA)

e Glacial Acetic Acid

o Deionized Water (optional, as a solvent)

o Reaction vessel (e.g., round-bottom flask)
o Magnetic stirrer and stir bar

* Ice bath (for temperature control)

pH meter or pH indicator strips
Methodology:

» Stoichiometric Calculation: Determine the required molar amounts of triethanolamine and
acetic acid. The reaction proceeds in a 1:1 molar ratio. For example, to synthesize
approximately 209.24 g of triethanolamine acetate, you would use 149.19 g (approx. 133
mL) of triethanolamine and 60.05 g (approx. 57.2 mL) of glacial acetic acid.[7]

e Reaction Setup: In a well-ventilated fume hood, place the calculated amount of
triethanolamine into the reaction vessel. If a solvent is used, the triethanolamine can be
dissolved in a suitable amount of deionized water.

o Cooling: Place the reaction vessel in an ice bath and begin stirring the triethanolamine. The
neutralization reaction is exothermic, and cooling is necessary to control the temperature.[1]

» Addition of Acetic Acid: Slowly add the stoichiometric amount of glacial acetic acid to the
stirring triethanolamine solution. The addition should be dropwise or in small portions to
prevent a rapid temperature increase.
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» Reaction Monitoring: Monitor the pH of the reaction mixture. The target pH should be near
neutral (approximately 7.0).[7] Small adjustments can be made by adding slight excess of
acid or base to reach the desired pH.

o Completion: Once all the acetic acid has been added and the temperature has stabilized, the
reaction is complete. The resulting product is triethanolamine acetate, typically in a liquid
form.[1]

 Purification (Optional): For many applications, the resulting salt solution is used directly. If
higher purity is required, techniques such as vacuum distillation can be employed to remove
any unreacted starting materials or water.[8] A potential side reaction is esterification, which
can occur at elevated temperatures, leading to impurities.[1]

Applications in Research and Drug Development

Triethanolamine acetate's unique properties make it a valuable component in various
scientific and industrial fields.

o Buffering Agent: The compound forms an effective buffer system, particularly useful in the
physiological pH range, due to the protonation of the tertiary amine group and the presence
of the acetate conjugate base.[1]

» Surfactant and Emulsifier: With both hydrophilic (ionized groups) and hydrophobic
(hydrocarbon chains) characteristics, it acts as a non-ionic surfactant.[1] This property is
leveraged in cosmetic and pharmaceutical formulations to solubilize oils, lipids, and other
non-water-soluble ingredients, ensuring the stability and texture of products like creams and
lotions.[3][9][10]

e pH Adjuster: In pharmaceutical preparations, it is used to adjust and buffer the pH, which can
enhance the stability of the formulation and its compatibility with skin and mucous
membranes.[9]

« Industrial Applications: It is also used in the formulation of detergents and cleaning agents.[3]
Additionally, it has been patented for use as a cement grinding aid, where it improves
efficiency and the quality of the final product.[8][10]
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 lonic Liquid/Deep Eutectic Solvent: Research has explored its use as a component of deep
eutectic solvents, which are considered "green” or environmentally benign solvents and
catalysts for organic synthesis.[11]

Diagrams and Workflows

The following diagrams illustrate key processes and relationships involving triethanolamine
acetate.

Reactants
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Caption: Synthesis of triethanolamine acetate via neutralization reaction.
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Caption: Functional roles and applications of triethanolamine acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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